Cas no 1551608-34-4 (3,3-DIMETHYL-1H,2H,3H,4H,5H-PYRIDO3,4-B1,4DIAZEPINE)
3,3-DIMETHYL-1H,2H,3H,4H,5H-PYRIDO3,4-B1,4DIAZEPINE Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrido[3,4-b][1,4]diazepine, 2,3,4,5-tetrahydro-3,3-dimethyl-
- 3,3-DIMETHYL-1H,2H,3H,4H,5H-PYRIDO3,4-B1,4DIAZEPINE
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- MDL: MFCD24207803
- Inchi: 1S/C10H15N3/c1-10(2)6-12-8-3-4-11-5-9(8)13-7-10/h3-5,12-13H,6-7H2,1-2H3
- InChI Key: AJYJCCFYFCMDAM-UHFFFAOYSA-N
- SMILES: N1CC(C)(C)CNC2C=CN=CC1=2
3,3-DIMETHYL-1H,2H,3H,4H,5H-PYRIDO3,4-B1,4DIAZEPINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-887108-1.0g |
3,3-DIMETHYL-1H,2H,3H,4H,5H-PYRIDO[3,4-B][1,4]DIAZEPINE |
1551608-34-4 | 1.0g |
$1315.0 | 2023-03-17 | ||
| Enamine | EN300-887108-2.5g |
3,3-DIMETHYL-1H,2H,3H,4H,5H-PYRIDO[3,4-B][1,4]DIAZEPINE |
1551608-34-4 | 2.5g |
$2724.0 | 2023-09-01 | ||
| Enamine | EN300-887108-5.0g |
3,3-DIMETHYL-1H,2H,3H,4H,5H-PYRIDO[3,4-B][1,4]DIAZEPINE |
1551608-34-4 | 5.0g |
$3450.0 | 2023-03-17 | ||
| Enamine | EN300-887108-10.0g |
3,3-DIMETHYL-1H,2H,3H,4H,5H-PYRIDO[3,4-B][1,4]DIAZEPINE |
1551608-34-4 | 10.0g |
$4337.0 | 2023-03-17 | ||
| Enamine | EN300-887108-1g |
3,3-DIMETHYL-1H,2H,3H,4H,5H-PYRIDO[3,4-B][1,4]DIAZEPINE |
1551608-34-4 | 1g |
$1315.0 | 2023-09-01 | ||
| Enamine | EN300-887108-5g |
3,3-DIMETHYL-1H,2H,3H,4H,5H-PYRIDO[3,4-B][1,4]DIAZEPINE |
1551608-34-4 | 5g |
$3450.0 | 2023-09-01 | ||
| Enamine | EN300-887108-10g |
3,3-DIMETHYL-1H,2H,3H,4H,5H-PYRIDO[3,4-B][1,4]DIAZEPINE |
1551608-34-4 | 10g |
$4337.0 | 2023-09-01 |
3,3-DIMETHYL-1H,2H,3H,4H,5H-PYRIDO3,4-B1,4DIAZEPINE Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3,3-DIMETHYL-1H,2H,3H,4H,5H-PYRIDO3,4-B1,4DIAZEPINE
Recent Advances in the Study of 3,3-Dimethyl-1H,2H,3H,4H,5H-Pyrido[3,4-b][1,4]Diazepine (CAS: 1551608-34-4)
The compound 3,3-Dimethyl-1H,2H,3H,4H,5H-Pyrido[3,4-b][1,4]diazepine (CAS: 1551608-34-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic diazepine derivative has been the subject of multiple studies aimed at elucidating its pharmacological profile, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest findings related to this compound.
Recent studies have focused on the synthesis and optimization of 3,3-Dimethyl-1H,2H,3H,4H,5H-Pyrido[3,4-b][1,4]diazepine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the efficient synthesis of this compound, achieving a yield of over 85% under mild reaction conditions. The study highlighted the importance of specific catalysts and solvents in minimizing side reactions and enhancing stereoselectivity.
In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 3,3-Dimethyl-1H,2H,3H,4H,5H-Pyrido[3,4-b][1,4]diazepine exhibits promising binding affinity for several central nervous system (CNS) receptors, including GABAA and serotonin receptors. These findings suggest potential applications in the treatment of neurological disorders such as anxiety, epilepsy, and depression. However, further pharmacokinetic and toxicological studies are required to assess its safety and efficacy in clinical settings.
Another area of interest is the compound's potential as a scaffold for the development of new drug candidates. Researchers have explored its utility in the design of multi-target ligands, leveraging its rigid framework to modulate multiple biological pathways simultaneously. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the successful derivatization of 3,3-Dimethyl-1H,2H,3H,4H,5H-Pyrido[3,4-b][1,4]diazepine to produce analogs with enhanced selectivity for specific receptor subtypes.
Despite these advancements, challenges remain in the development of 3,3-Dimethyl-1H,2H,3H,4H,5H-Pyrido[3,4-b][1,4]diazepine-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.
In conclusion, 3,3-Dimethyl-1H,2H,3H,4H,5H-Pyrido[3,4-b][1,4]diazepine (CAS: 1551608-34-4) represents a promising candidate for further investigation in drug discovery and development. Its versatile chemical structure and diverse biological activities make it a valuable tool for understanding complex biological systems and designing next-generation therapeutics. Future research should focus on optimizing its pharmacological properties and translating preclinical findings into clinical applications.
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